3-{[(4-chlorophenyl)amino]sulfonyl}-N-(3-nitrophenyl)benzamide

• IUPAC Name: 3-[(4-chlorophenyl)sulfamoyl]-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C19H14ClN3O5S/c20-14-7-9-15(10-8-14)22-29(27,28)18-6-1-3-13(11-18)19(24)21-16-4-2-5-17(12-16)23(25)26/h1-12,22H,(H,21,24)
• InChI Key: DDNVPXLKGMPTKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)Cl)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H14ClN3O5S
• Molecular Weight: 431.8 g/mol

Description

The compound “3-{[(4-chlorophenyl)amino]sulfonyl}-N-(3-nitrophenyl)benzamide” is a complex organic molecule that contains several functional groups, including an amide, a sulfonyl group, a nitro group, and a chloro group. These functional groups suggest that the compound could have a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the sulfonyl-amino linkage, the amide bond, and the aromatic rings of the phenyl groups. The presence of the nitro and chloro substituents on the phenyl rings would also influence the compound’s properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the amide bond could undergo hydrolysis under acidic or basic conditions, and the sulfonyl group could react with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the polar amide, sulfonyl, and nitro groups could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Based on its structure, it could potentially interact with a variety of enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical, appropriate precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential biological activities. This could include studies to determine its mechanism of action, potential therapeutic uses, and safety profile.